![molecular formula C17H25N3Si B1455321 1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile CAS No. 1092580-01-2](/img/structure/B1455321.png)
1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
Overview
Description
The compound “1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile” is a complex organic molecule that contains a pyrrolopyridine core, which is a type of nitrogen-containing heterocycle . Pyrrolopyridines are often used in medicinal chemistry due to their wide range of biological activities .
Synthesis Analysis
While specific synthesis methods for this compound were not found, pyrrolopyridines can generally be synthesized from various cyclic or acyclic precursors . The triisopropylsilyl (TIPS) group is typically introduced via a silylation reaction .Molecular Structure Analysis
The pyrrolopyridine core of the molecule is a fused ring system containing a pyridine (six-membered ring with two nitrogen atoms) fused to a pyrrole (five-membered ring with one nitrogen atom) . The TIPS group is a bulky, hydrophobic group often used in organic synthesis as a protecting group .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the pyrrolopyridine core and the nitrile group. Pyrrolopyridines can participate in various reactions depending on the substitution pattern and reaction conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the pyrrolopyridine core and the nitrile group would likely make the compound polar and potentially bioactive .Scientific Research Applications
Organic Synthesis and Medicinal Chemistry
This compound serves as a valuable building block in organic synthesis, particularly in the construction of complex heterocyclic structures that are prevalent in many pharmaceutical agents. Its rigid structure and functional groups make it an ideal candidate for cross-coupling reactions . Additionally, the nitrile group can undergo various transformations, making it useful in synthesizing a wide array of bioactive molecules, including imidazo[4,5-b]pyridine derivatives, which exhibit diverse biological activities such as analgesic, anti-inflammatory, and antidepressant effects .
Agricultural Chemistry
Derivatives of pyrrolopyridine have found applications in agricultural chemistry as well. They can be designed to function as herbicides or pesticides, controlling the growth of unwanted plants and protecting crops from pests .
Mechanism of Action
Target of Action
It’s known that similar compounds are often used in suzuki–miyaura cross-coupling reactions , which are widely applied transition metal catalysed carbon–carbon bond forming reactions .
Mode of Action
The mode of action of 1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile is likely related to its role in Suzuki–Miyaura cross-coupling reactions . In these reactions, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
It’s known that the compound can be synthesized from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of ac-so3h as the catalyst .
Pharmacokinetics
Similar compounds have been shown to have good uptake in tumor sites when used in cancer-targeted chemo/radioisotope therapy .
Result of Action
Similar compounds have shown high anti-cancer activity against both hepg2 and hct-116 .
Action Environment
It’s known that the compound can be synthesized under room temperature conditions, which suggests a degree of environmental stability .
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-tri(propan-2-yl)silylpyrrolo[2,3-b]pyridine-4-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N3Si/c1-12(2)21(13(3)4,14(5)6)20-10-8-16-15(11-18)7-9-19-17(16)20/h7-10,12-14H,1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGUGCYZPKZBVCC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)[Si](C(C)C)(C(C)C)N1C=CC2=C(C=CN=C21)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30701235 | |
Record name | 1-[Tri(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30701235 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
299.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1092580-01-2 | |
Record name | 1-[Tri(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30701235 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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